Cas no 478374-76-4 (Methyl 5-bromo-2-fluoro-4-methylbenzoate)

Methyl 5-bromo-2-fluoro-4-methylbenzoate is a fluorinated and brominated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a bromo substituent at the 5-position and a fluoro group at the 2-position—enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecules. The methyl ester moiety offers versatility for further functionalization, including hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced electronic and steric properties. High purity and consistent quality ensure reliable performance in research and industrial applications.

Methyl 5-bromo-2-fluoro-4-methylbenzoate structure

478374-76-4 structure

Product Name:Methyl 5-bromo-2-fluoro-4-methylbenzoate

CAS No:478374-76-4

MF:C₉H₈BrFO₂

MW:247.061025619507

MDL:MFCD23703144

CID:841520

PubChem ID:22930472

Update Time:2025-09-17

Methyl 5-bromo-2-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-bromo-2-fluoro-4-methylbenzoate
- 2-Fluoro-5-bromo-4-methyl-benzoic acid methyl ester
- DTXSID50628995
- HXRZJJNEXLYOBD-UHFFFAOYSA-N
- MFCD23703144
- Benzoic acid, 4-Methyl-2-fluoro-5-broMo-, Methylester
- DB-343407
- AKOS016015002
- SCHEMBL3411975
- SB37305
- Methyl5-bromo-2-fluoro-4-methylbenzoate
- CS-0096429
- AS-43289
- 478374-76-4
- Benzoicacid,4-Methyl-2-fluoro-5-broMo-,Methylester
- MDL： MFCD23703144
- Inchi： 1S/C9H8BrFO2/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4H,1-2H3
- InChI Key： HXRZJJNEXLYOBD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OC)C(=CC=1C)F

Computed Properties

Exact Mass: 245.96900
Monoisotopic Mass: 245.96917g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.30000
LogP: 2.68320

Methyl 5-bromo-2-fluoro-4-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC0733-100 MG	methyl 5-bromo-2-fluoro-4-methylbenzoate	478374-76-4	95%	100MG	¥ 3,029.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC0733-250 MG	methyl 5-bromo-2-fluoro-4-methylbenzoate	478374-76-4	95%	250MG	¥ 4,554.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC0733-500 MG	methyl 5-bromo-2-fluoro-4-methylbenzoate	478374-76-4	95%	500MG	¥ 6,072.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC0733-1 G	methyl 5-bromo-2-fluoro-4-methylbenzoate	478374-76-4	95%	1g	¥ 7,590.00	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0646-1g	2-Fluoro-5-bromo-4-methyl-benzoic acid methyl ester	478374-76-4	96%	1g	2527.17CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0646-5g	2-Fluoro-5-bromo-4-methyl-benzoic acid methyl ester	478374-76-4	96%	5g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0646-500mg	2-Fluoro-5-bromo-4-methyl-benzoic acid methyl ester	478374-76-4	96%	500mg	1679.12CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0646-250mg	2-Fluoro-5-bromo-4-methyl-benzoic acid methyl ester	478374-76-4	96%	250mg	1679.12CNY	2021-05-08
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0646-50mg	2-Fluoro-5-bromo-4-methyl-benzoic acid methyl ester	478374-76-4	96%	50mg	1060.05CNY	2021-05-08